5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid 5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid CPSA is a potent and selective inhibitor of AKR1C1.
Brand Name: Vulcanchem
CAS No.: 1038713-54-0
VCID: VC0524406
InChI: InChI=1S/C13H9ClO3/c14-11-7-9(8-4-2-1-3-5-8)6-10(12(11)15)13(16)17/h1-7,15H,(H,16,17)
SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=C2)Cl)O)C(=O)O
Molecular Formula: C13H9ClO3
Molecular Weight: 248.66 g/mol

5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid

CAS No.: 1038713-54-0

Inhibitors

VCID: VC0524406

Molecular Formula: C13H9ClO3

Molecular Weight: 248.66 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid - 1038713-54-0

CAS No. 1038713-54-0
Product Name 5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid
Molecular Formula C13H9ClO3
Molecular Weight 248.66 g/mol
IUPAC Name 3-chloro-2-hydroxy-5-phenylbenzoic acid
Standard InChI InChI=1S/C13H9ClO3/c14-11-7-9(8-4-2-1-3-5-8)6-10(12(11)15)13(16)17/h1-7,15H,(H,16,17)
Standard InChIKey RJMZIUFNDNYWDU-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=CC(=C(C(=C2)Cl)O)C(=O)O
Canonical SMILES C1=CC=C(C=C1)C2=CC(=C(C(=C2)Cl)O)C(=O)O
Appearance Solid powder
Description CPSA is a potent and selective inhibitor of AKR1C1.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms CPSA;
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PubChem Compound 20521547
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